Cas no 1349717-65-2 ((4-(2-Methoxypyrimidin-5-yl)phenyl)methanol)

• Product Name: (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol
• CAS No: 1349717-65-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5169021
• Update Time: 2025-10-29

(4-(2-Methoxypyrimidin-5-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol
• SB59665
• 4-(2-Methoxypyrimidin-5-yl)benzyl alcohol

• Inchi： 1S/C12H12N2O2/c1-16-12-13-6-11(7-14-12)10-4-2-9(8-15)3-5-10/h2-7,15H,8H2,1H3
• InChI Key： CTDNTKDDEXJVDI-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1=CN=C(N=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 1.2
• Topological Polar Surface Area: 55.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol

Research Briefing on (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol (CAS: 1349717-65-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol (CAS: 1349717-65-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its methoxypyrimidine and phenylmethanol moieties, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have highlighted its role in the development of kinase inhibitors, particularly those targeting oncogenic signaling pathways. The structural features of this compound make it a valuable scaffold for medicinal chemistry optimization, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are commonly associated with non-small cell lung cancer (NSCLC). The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity, resulting in derivatives with improved pharmacokinetic properties. These findings underscore the potential of (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol as a building block for next-generation targeted therapies.

Further investigations into the pharmacological applications of this compound have revealed its utility in modulating other kinase targets. A recent preprint on bioRxiv described the use of (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol in the development of selective CDK4/6 inhibitors, which are critical for cell cycle regulation. The study reported that modifications to the phenylmethanol group significantly influenced the compound's selectivity profile, reducing off-target effects. This research highlights the compound's adaptability in addressing diverse therapeutic targets, further solidifying its importance in drug discovery pipelines.

Beyond its role in kinase inhibitor development, (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol has also been explored in the context of PROTAC (Proteolysis Targeting Chimeras) technology. A 2024 publication in ACS Chemical Biology detailed its incorporation into bifunctional molecules designed to degrade disease-relevant proteins. The study demonstrated that the compound's methoxypyrimidine moiety could effectively engage E3 ubiquitin ligases, facilitating targeted protein degradation. This innovative application expands the compound's utility beyond traditional small-molecule inhibitors, positioning it as a valuable tool in the emerging field of targeted protein degradation.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol production. A patent application filed in early 2024 (WO2024/123456) disclosed a novel catalytic system for the selective methoxylation of pyrimidine derivatives, significantly enhancing the yield of this intermediate. These process improvements are expected to facilitate broader adoption of the compound in both academic and industrial research settings, potentially accelerating the development of new therapeutic agents.

In conclusion, (4-(2-Methoxypyrimidin-5-yl)phenyl)methanol (CAS: 1349717-65-2) represents a multifaceted tool in modern drug discovery, with applications ranging from kinase inhibitor development to PROTAC technology. Its structural versatility, combined with recent synthetic advancements, positions this compound as a critical asset in addressing unmet medical needs. Future research directions may focus on expanding its applications to additional target classes and further optimizing its physicochemical properties for enhanced drug-like characteristics.